Cas no 321430-74-4 (N'-[2-(4-chlorophenoxy)ethanimidoyl]benzenesulfonohydrazide)

• Product Name: N'-[2-(4-chlorophenoxy)ethanimidoyl]benzenesulfonohydrazide
• CAS No: 321430-74-4
• CID: 4645864
• Update Time: 2025-05-20

N'-[2-(4-chlorophenoxy)ethanimidoyl]benzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(4-CHLOROPHENOXY)ETHANIMIDOYL]BENZENESULFONOHYDRAZIDE
• N'-[2-(4-chlorophenoxy)ethanimidoyl]benzenesulfonohydrazide

Additional information on N'-[2-(4-chlorophenoxy)ethanimidoyl]benzenesulfonohydrazide

Professional Introduction to N'-[2-(4-chlorophenoxy)ethanimidoyl]benzenesulfonohydrazide (CAS No. 321430-74-4)

N'-[2-(4-chlorophenoxy)ethanimidoyl]benzenesulfonohydrazide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 321430-74-4, this compound represents a unique molecular structure that has been explored for its potential applications in medicinal chemistry. The presence of both chlorophenyl and benzenesulfonohydrazide moieties in its molecular framework suggests a multifaceted chemical profile, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

The compound's structure, characterized by an ethanimidoyl group linked to a phenoxy-substituted benzene ring and a sulfonohydrazide moiety, positions it as a candidate for further investigation in drug discovery. The 4-chlorophenoxy substituent, in particular, is known for its ability to influence the electronic properties and biological activity of molecules, often enhancing binding affinity to biological targets. This feature makes N'-[2-(4-chlorophenoxy)ethanimidoyl]benzenesulfonohydrazide a promising candidate for designing compounds with improved pharmacological properties.

In recent years, there has been growing interest in the development of sulfonohydrazide derivatives due to their reported bioactivity across various therapeutic areas. These derivatives have shown potential in inhibiting key enzymes and receptors involved in inflammatory responses, metabolic disorders, and even certain types of cancer. The sulfonohydrazide group is particularly noteworthy for its ability to act as a pharmacophore, contributing to the compound's interactions with biological systems. This has spurred numerous studies aimed at synthesizing and characterizing new sulfonohydrazide-based compounds, with N'-[2-(4-chlorophenoxy)ethanimidoyl]benzenesulfonohydrazide being one such example.

One of the most compelling aspects of N'-[2-(4-chlorophenoxy)ethanimidoyl]benzenesulfonohydrazide is its structural versatility. The combination of the benzenesulfonohydrazide moiety with the ethanimidoyl group creates a scaffold that can be modified in multiple ways to optimize its pharmacological profile. Researchers have been exploring various synthetic routes to introduce different substituents at strategic positions within the molecule, aiming to enhance its solubility, bioavailability, and target specificity. Such modifications are crucial for developing compounds that can effectively interact with biological targets while minimizing off-target effects.

The potential applications of N'-[2-(4-chlorophenoxy)ethanimidoyl]benzenesulfonohydrazide extend beyond traditional drug development. Its unique chemical properties make it an attractive candidate for use in chemical biology studies, where it can serve as a tool compound to investigate enzyme mechanisms and pathways. Additionally, the compound's ability to modulate biological processes suggests that it could be used in the development of probes for diagnostic purposes, helping researchers gain deeper insights into disease mechanisms at the molecular level.

In conclusion, N'-[2-(4-chlorophenoxy)ethanimidoyl]benzenesulfonohydrazide (CAS No. 321430-74-4) represents a fascinating subject of study in pharmaceutical chemistry. Its complex molecular structure and versatile functional groups position it as a promising candidate for further exploration in drug discovery and chemical biology. As research continues to uncover new ways to harness its potential, this compound is likely to play an increasingly important role in the development of innovative therapeutic strategies.